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Compound of Interest

Compound Name: Ophiopogonin C

Cat. No.: B1679726 Get Quote

For researchers, scientists, and drug development professionals working with Ophiopogonin
C, a steroidal glycoside with noted cytotoxic properties, ensuring personal and environmental

safety is paramount. This document provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure laboratory

environment.

Immediate Safety and Handling Protocols
Ophiopogonin C is a potent compound with undefined comprehensive toxicological data.

Therefore, it must be handled with the utmost care, assuming high potency and toxicity.

Engineering controls are the primary line of defense, with Personal Protective Equipment (PPE)

serving as a critical final barrier.

Engineering Controls and Personal Protective
Equipment (PPE)
All handling of solid Ophiopogonin C should be conducted in a certified chemical fume hood

or a biological safety cabinet to minimize inhalation exposure. The following table summarizes

the minimum PPE requirements.
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PPE Component Specification Purpose

Gloves
Double-gloving with powder-

free nitrile gloves.

Prevents dermal exposure.

The outer glove should be

changed immediately upon

contamination.

Eye Protection

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and aerosols.

Lab Coat

Disposable, solid-front, back-

closure gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher filtering facepiece

respirator.

Prevents inhalation of

hazardous particles when

handling powders.

Note on Glove Selection: While specific chemical resistance data for Ophiopogonin C is not

available, nitrile gloves generally offer good resistance to a variety of chemicals. However, for

prolonged or high-concentration work, consulting a glove compatibility chart or the

manufacturer's recommendations for steroidal or glycosidic compounds is advised.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict, procedural workflow is crucial for minimizing exposure risk. The following

diagram and steps outline a safe handling process for weighing and preparing solutions of

Ophiopogonin C.
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Experimental Workflow for Handling Ophiopogonin C

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Don PPE

Prepare Workspace

Ensure all PPE is correctly worn

Weigh Compound

Place all necessary equipment in hood

Prepare Solution

Use anti-static weigh paper

Decontaminate Surfaces

Cap and label solution container

Dispose of Waste

Use appropriate deactivating agent

Doff PPE

Segregate cytotoxic waste

Wash Hands

Follow proper doffing procedure

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Ophiopogonin C.
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Preparation: Before handling the compound, don all required PPE as specified in the table

above. Prepare the workspace within the fume hood by lining it with absorbent, plastic-

backed paper.

Weighing: Carefully weigh the required amount of Ophiopogonin C powder using an

analytical balance inside the fume hood. Use anti-static weigh paper to minimize dust

generation.

Solution Preparation: Add the solvent to the vessel containing the weighed Ophiopogonin C
within the fume hood. Ensure the container is capped and properly labeled.

Decontamination: After handling, decontaminate all surfaces and equipment that may have

come into contact with the compound. A suitable deactivating agent, such as a solution of

sodium hypochlorite followed by a rinse with water and then a neutralizer like sodium

thiosulfate, is recommended.

Waste Disposal: Dispose of all contaminated materials, including gloves, weigh paper, and

absorbent liners, in a designated cytotoxic waste container.[1][2][3]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination, and dispose of

it in the cytotoxic waste container.

Hand Washing: Wash hands thoroughly with soap and water after completing the procedure.

Disposal Plan for Ophiopogonin C Waste
Due to its cytotoxic nature, all waste generated from handling Ophiopogonin C must be

treated as hazardous cytotoxic waste.[1][2]

Waste Segregation and Disposal
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Waste Type Disposal Container Final Disposal Method

Solid Waste (Contaminated

PPE, weigh paper, etc.)

Labeled, leak-proof, puncture-

resistant cytotoxic waste

container (purple).

High-temperature incineration

by a certified hazardous waste

disposal service.

Liquid Waste (Unused

solutions, contaminated

solvents)

Labeled, sealed, and

chemically compatible waste

container.

Collection and disposal by a

certified hazardous waste

disposal service.

Sharps (Contaminated

needles, etc.)

Labeled, puncture-proof

sharps container for cytotoxic

waste.

High-temperature incineration.

All cytotoxic waste containers must be clearly labeled with the cytotoxic symbol and the words

"Cytotoxic Waste". Disposal must be carried out in accordance with local, state, and federal

regulations for hazardous waste.

Quantitative Data
At present, specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) for

Ophiopogonin C is not available in the public domain. Its cytotoxic activity against human

tumor cell lines, with IC50 values in the micromolar range, underscores the need for stringent

safety precautions.

Parameter Value Source

IC50 (MG-63 human tumor cell

line)
19.76 µM MedChemExpress

IC50 (SNU387 human tumor

cell line)
15.51 µM MedChemExpress

Acute Toxicity (LD50) No data available
ChemicalBook Safety Data

Sheet

By adhering to these guidelines, researchers can create a safe and controlled environment for

handling Ophiopogonin C, thereby protecting themselves, their colleagues, and the wider
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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